Cas no 959957-75-6 (4-aminopyridine-3-boronic acid)

4-Aminopyridine-3-boronic acid is a boronic acid derivative of 4-aminopyridine, serving as a versatile intermediate in organic synthesis and pharmaceutical research. The compound features both an amino group and a boronic acid functional group, enabling its use in Suzuki-Miyaura cross-coupling reactions for constructing biaryl and heteroaryl structures. Its boronic acid moiety facilitates selective transformations, while the aminopyridine scaffold contributes to coordination chemistry and medicinal chemistry applications. This reagent is particularly valuable in the development of kinase inhibitors and other bioactive molecules. It is typically handled under inert conditions due to the sensitivity of the boronic acid group to protodeboronation.

4-aminopyridine-3-boronic acid structure

959957-75-6 structure

Product Name:4-aminopyridine-3-boronic acid

CAS No:959957-75-6

MF:C₅H₇BN₂O₂

MW:137.932280778885

CID:1035275

PubChem ID:23583877

Update Time:2025-10-30

4-aminopyridine-3-boronic acid Chemical and Physical Properties

Names and Identifiers

- B-(4-amino-3-pyridinyl)-Boronic acid
- (4-Aminopyridin-3-yl)boronic acid
- 4-AMINOPYRIDIN-3-YLBORONICACID
- (4-amino-3-pyridinyl)boronic acid
- (4-amino-3-pyridyl)boronic acid
- (4-azanylpyridin-3-yl)boronic acid
- 4-AMINOPYRIDINE-3-BORONIC ACID
- B-(4-Amino-3-pyridinyl)boronic acid
- 4-aminopyridin-3-ylboronic acid
- 4-Aminopyridine-3-boronicacid
- MFCD12964569
- 959957-75-6
- DTXSID10635064
- AQTFSVZONUPBFN-UHFFFAOYSA-N
- AKOS016014358
- EN300-73450
- SCHEMBL361105
- A845525
- (4-Aminopyridin-3-yl)boronicacid
- 4-aminopyridine-3-boronic acid
- MDL： MFCD12964569
- Inchi： 1S/C5H7BN2O2/c7-5-1-2-8-3-4(5)6(9)10/h1-3,9-10H,(H2,7,8)
- InChI Key： AQTFSVZONUPBFN-UHFFFAOYSA-N
- SMILES： OB(C1C=NC=CC=1N)O

Computed Properties

Exact Mass: 138.06000
Monoisotopic Mass: 138.0600576g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 4
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 10
Rotatable Bond Count: 1
Complexity: 112
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 79.4Å²

Experimental Properties

Density: 1.33±0.1 g/cm3 (20 ºC 760 Torr),
Solubility: Dissolution (47 g/l) (25 º C),
PSA: 79.37000
LogP: -1.07520

4-aminopyridine-3-boronic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM134755-1g	(4-Aminopyridin-3-yl)boronic acid	959957-75-6	95 %	1g	$420	2021-08-05
Chemenu	CM134755-1g	(4-Aminopyridin-3-yl)boronic acid	959957-75-6	95%+	1g	$290	2024-07-18
Alichem	A029192539-1g	(4-Aminopyridin-3-yl)boronic acid	959957-75-6	95%	1g	$428.48	2023-08-31
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBEB10869-1G	4-aminopyridine-3-boronic acid	959957-75-6	95%	1g	￥ 1,716.00	2023-04-12
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBEB10869-5G	4-aminopyridine-3-boronic acid	959957-75-6	95%	5g	￥ 5,273.00	2023-04-12
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBEB10869-10G	4-aminopyridine-3-boronic acid	959957-75-6	95%	10g	￥ 7,900.00	2023-04-12
Enamine	EN300-73450-0.05g	(4-aminopyridin-3-yl)boronic acid	959957-75-6	95.0%	0.05g	$435.0	2025-03-11
Enamine	EN300-73450-0.1g	(4-aminopyridin-3-yl)boronic acid	959957-75-6	95.0%	0.1g	$456.0	2025-03-11
Enamine	EN300-73450-0.25g	(4-aminopyridin-3-yl)boronic acid	959957-75-6	95.0%	0.25g	$477.0	2025-03-11
Enamine	EN300-73450-0.5g	(4-aminopyridin-3-yl)boronic acid	959957-75-6	95.0%	0.5g	$497.0	2025-03-11